Cas no 560132-52-7 (3-chloro-6-methyl-4-(trifluoromethyl)pyridazine)

3-chloro-6-methyl-4-(trifluoromethyl)pyridazine structure
560132-52-7 structure
Product Name:3-chloro-6-methyl-4-(trifluoromethyl)pyridazine
CAS No:560132-52-7
MF:C6H4ClF3N2
MW:196.557570457458
MDL:MFCD09040688
CID:2857367
PubChem ID:12027514
Update Time:2025-04-21

3-chloro-6-methyl-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-methyl-4-(trifluoromethyl)pyridazine
    • EN300-30691
    • AKOS009132682
    • SCHEMBL12477043
    • MFCD09040688
    • 833-309-1
    • 560132-52-7
    • GQKUOLQXXLHNDM-UHFFFAOYSA-N
    • Z255149950
    • MDL: MFCD09040688
    • Inchi: 1S/C6H4ClF3N2/c1-3-2-4(6(8,9)10)5(7)12-11-3/h2H,1H3
    • InChI Key: GQKUOLQXXLHNDM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)(F)F)C=C(C)N=N1

Computed Properties

  • Exact Mass: 196.0015103g/mol
  • Monoisotopic Mass: 196.0015103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8Ų

3-chloro-6-methyl-4-(trifluoromethyl)pyridazine Pricemore >>

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Enamine
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Enamine
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